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Compound of Interest

Compound Name: PD173074

Cat. No.: B1679126 Get Quote

Essential Safety and Handling Guide for PD173074
This document provides crucial safety protocols and operational guidance for the handling and

disposal of PD173074, a potent and selective inhibitor of Fibroblast Growth Factor Receptors

(FGFRs).[1] Given its potent biological activity and use in cancer research, PD173074 should

be handled with the utmost care, treating it as a potentially hazardous compound.[2][3] This

guide is intended for researchers, scientists, and drug development professionals.

Compound Data and Storage
Proper storage and accurate preparation of solutions are critical for experimental success and

safety. The following table summarizes key quantitative data for PD173074.
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Parameter Value Source(s)

Chemical Name

N-[2-[[4-

(Diethylamino)butyl]amino]-6-

(3,5-

dimethoxyphenyl)pyrido[2,3-

d]pyrimidin-7-yl]-N'-(1,1-

dimethylethyl)-urea

[1]

CAS Number 219580-11-7 [1][4]

Molecular Weight ~523.67 g/mol [4][5]

Form Crystalline solid [5]

Purity ≥98% [4][5]

IC₅₀ (FGFR1) 21.5 - 25 nM [1][3][6]

IC₅₀ (FGFR3) 5 nM [2]

Solubility

Soluble in DMSO (up to 100

mM) and Ethanol (up to 100

mM)

[2][4]

Storage (Solid) Store at +4°C or -20°C [2][5]

Storage (Solutions)
Store solutions at -20°C for up

to one month.[4]
[4]

Operational Plan: Handling and Use
Adherence to a strict, step-by-step protocol is mandatory to minimize exposure risk. As

PD173074 is a potent, biologically active molecule, all handling should be performed within a

certified chemical fume hood.

Personal Protective Equipment (PPE)
A baseline of appropriate PPE is required at all times when handling PD173074 in solid or

solution form. The term "chemical-resistant" implies that no measurable amount of the chemical

will pass through the material during use.[7]
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Body Protection: A lab coat or a solid-front barrier gown.[8] A chemical-resistant apron should

be worn over the lab coat when handling stock solutions or performing procedures with a

high risk of splashing.[9]

Hand Protection: Double-layered, chemical-resistant chemotherapy gloves (e.g., nitrile) are

required.[8] Gloves must be changed every hour or immediately if contamination, tearing, or

puncture occurs.[8]

Eye Protection: Chemical safety goggles or a full-face shield must be worn.[8]

Respiratory Protection: When handling the solid powder outside of a contained system, use

a respirator with a P100 filter to prevent inhalation.[7]

Experimental Protocol: Reconstitution and Dilution
Preparation: Before starting, ensure the chemical fume hood is certified and functioning

correctly. Prepare the work surface by covering it with absorbent, plastic-backed pads.

Equilibration: Allow the vial of solid PD173074 to equilibrate to room temperature before

opening to prevent condensation.[4]

Weighing (if applicable): If weighing the solid compound, perform this task inside the fume

hood on a tared weigh boat. Minimize the creation of dust.

Reconstitution: Add the desired volume of solvent (e.g., DMSO) to the vial using a calibrated

pipette or a Luer-Lok syringe to create a stock solution.[8] Cap the vial securely and vortex

until the solid is completely dissolved.

Dilution: Perform serial dilutions within the fume hood.

Labeling: Clearly label all prepared solutions with the compound name, concentration,

solvent, and date of preparation.

Post-Handling: Wipe down all surfaces, equipment, and the exterior of vials with an

appropriate deactivating agent or 70% ethanol. Dispose of all contaminated disposable items

as hazardous waste.
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Disposal Plan: Waste Management
Waste containing PD173074 must be segregated and disposed of as hazardous chemical

waste in accordance with institutional and regulatory guidelines. Do not mix this waste with

other laboratory waste streams.[8]

Solid Waste: This includes contaminated gloves, absorbent pads, weigh boats, and empty

vials.

Procedure: Collect all solid waste in a designated, sealed, and clearly labeled yellow

"Trace" chemotherapy waste container.[8]

Liquid Waste: This includes unused stock solutions, experimental media containing

PD173074, and solvent rinses.

Procedure: Collect all liquid waste in a dedicated, sealed, and clearly labeled hazardous

waste container (e.g., a special black RCRA container).[8] Do not pour this waste down

the drain.

Sharps Waste: This includes contaminated needles, syringes, and pipette tips.

Procedure: If a syringe is completely empty with no visible residue, it may be disposed of

in a standard red sharps container.[8] However, if any volume of the drug remains, the

entire syringe and needle must be disposed of as hazardous chemical waste in the

designated black "Bulk" waste container.[8]

Workflow for Safe Handling and Disposal
The following diagram outlines the logical workflow for safely managing PD173074 from receipt

to disposal.
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Caption: Workflow for handling and disposal of PD173074.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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